Cas no 75922-48-4 (1,3-Diethyl-8-phenylxanthine)
1,3-Diethyl-8-phenylxanthine structure
Product Name:1,3-Diethyl-8-phenylxanthine
CAS No:75922-48-4
MF:C15H16N4O2
MW:284.313142776489
CID:567686
PubChem ID:1328
Update Time:2025-04-19
1,3-Diethyl-8-phenylxanthine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,1,3-diethyl-3,9-dihydro-8-phenyl-
- 1,3-Diethyl-8-phenylxanthine
- 1,3-diethyl-8-phenyl-7H-purine-2,6-dione
- 8-phenyl-1,3-diethylxanthine
- DEPX
- Lopac-A-003
- UNII-2KCV39GKGL
- NCGC00014999-01
- AKOS027378654
- BDBM81971
- NCGC00014999-02
- 1,3-Dithyl-8-phenylxanthine
- 1,3-Diethyl-8-phenyl-1H-purine-2,6(3H,7H)-dione
- PDSP1_000323
- 75922-48-4
- GTPL445
- NSC_1328
- EU-0100125
- CHEMBL11348
- FT-0606658
- L001207
- 1H-Purine-2,6-dione, 1,3-diethyl-3,7-dihydro-8-phenyl-
- A-003
- Lopac0_000125
- 1,3-Diethyl-8-phenyl-3,7-dihydro-purine-2,6-dione
- DTXSID80877797
- PDSP1_000991
- PDSP2_000324
- PDSP1_000326
- SR-01000075182
- NCGC00093616-01
- PDSP2_000321
- CAS_1328
- SR-01000075182-1
- 2KCV39GKGL
- PDSP2_000975
- SCHEMBL1321894
- 1H-PURINE-2,6-DIONE, 1,3-DIETHYL-3,9-DIHYDRO-8-PHENYL-
- CCG-204220
- Q27077019
- BDBM50391225
- DTXCID501015865
-
- Inchi： 1S/C15H16N4O2/c1-3-18-13-11(14(20)19(4-2)15(18)21)16-12(17-13)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3,(H,16,17)
- InChI Key： LVSWNSHUTPWCNF-UHFFFAOYSA-N
- SMILES： O=C1N(CC)C(C2=C(N=C(C3C=CC=CC=3)N2)N1CC)=O
Computed Properties
- Exact Mass: 284.12700
- Monoisotopic Mass: 284.127326
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 69.3
Experimental Properties
- Density: 1.1455 (rough estimate)
- Melting Point: 298-300°C
- Boiling Point: 426.81°C (rough estimate)
- Flash Point: 272.1°C
- Refractive Index: 1.6500 (estimate)
- Solubility: H2O: very slightly soluble
- Stability/Shelf Life: Store tightly sealed at RT; Store solutions at 4°C {several weeks)
- PSA: 72.68000
- LogP: 1.59310
1,3-Diethyl-8-phenylxanthine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D444700-50mg |
1,3-Diethyl-8-phenylxanthine |
75922-48-4 | 50mg |
$ 115.00 | 2023-09-07 | ||
| TRC | D444700-100mg |
1,3-Diethyl-8-phenylxanthine |
75922-48-4 | 100mg |
$ 148.00 | 2023-04-17 | ||
| TRC | D444700-250mg |
1,3-Diethyl-8-phenylxanthine |
75922-48-4 | 250mg |
$ 345.00 | 2023-04-17 | ||
| TRC | D444700-500mg |
1,3-Diethyl-8-phenylxanthine |
75922-48-4 | 500mg |
$ 656.00 | 2023-04-17 | ||
| TRC | D444700-1g |
1,3-Diethyl-8-phenylxanthine |
75922-48-4 | 1g |
$ 1143.00 | 2023-04-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-213504-100 mg |
1,3-Diethyl-8-phenylxanthine, |
75922-48-4 | 100MG |
￥2,407.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-213504-100mg |
1,3-Diethyl-8-phenylxanthine, |
75922-48-4 | 100mg |
￥2407.00 | 2023-09-05 | ||
| A2B Chem LLC | AC71089-50mg |
1H-Purine-2,6-dione,1,3-diethyl-3,9-dihydro-8-phenyl- |
75922-48-4 | 50mg |
$231.00 | 2024-04-19 |
1,3-Diethyl-8-phenylxanthine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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